Cas no 926230-38-8 (2-2-(2,2-dimethylpropanamido)-1,3-thiazol-4-ylacetic acid)

• Product Name: 2-2-(2,2-dimethylpropanamido)-1,3-thiazol-4-ylacetic acid
• CAS No: 926230-38-8
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• MDL: MFCD09048353
• CID: 4665483
• PubChem ID: 16775922
• Update Time: 2025-10-28

2-2-(2,2-dimethylpropanamido)-1,3-thiazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• {2-[(2,2-dimethylpropanoyl)amino]-1,3-thiazol-4-yl}acetic acid
• 2-[2-(2,2-Dimethylpropanamido)-1,3-thiazol-4-yl]acetic acid
• 2-2-(2,2-dimethylpropanamido)-1,3-thiazol-4-ylacetic acid

• MDL： MFCD09048353
• Inchi： 1S/C10H14N2O3S/c1-10(2,3)8(15)12-9-11-6(5-16-9)4-7(13)14/h5H,4H2,1-3H3,(H,13,14)(H,11,12,15)
• InChI Key： HTSIMFPNXXBLBQ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(O)=O)N=C1NC(=O)C(C)(C)C

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-2-(2,2-dimethylpropanamido)-1,3-thiazol-4-ylacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-2-(2,2-dimethylpropanamido)-1,3-thiazol-4-ylacetic acid

2-(2,2-Dimethylpropanamido)-1,3-thiazol-4-ylacetic Acid: A Comprehensive Overview

2-(2,2-Dimethylpropanamido)-1,3-thiazol-4-ylacetic acid (CAS No. 926230-38-8) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a thiazole ring system substituted with a 2,2-dimethylpropanamido group and an acetic acid moiety, making it a unique member of the thiazole family.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and versatility in chemical reactions. The substitution pattern of 1,3-thiazol-4-yl in this compound plays a crucial role in determining its chemical reactivity and biological properties. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic profiles of thiazole derivatives, making them promising candidates for therapeutic agents.

The acetic acid moiety attached to the thiazole ring introduces additional functional groups that can participate in various biochemical interactions. This feature enhances the compound's ability to interact with biological targets such as enzymes and receptors. For instance, the carboxylic acid group can form hydrogen bonds with amino groups on proteins, potentially influencing enzyme activity or receptor binding affinity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2,2-dimethylpropanamido)-1,3-thiazol-4-ylacetic acid through a variety of routes. One notable approach involves the use of microwave-assisted synthesis techniques, which have significantly reduced reaction times while maintaining high yields. This method has been particularly advantageous for preparing large batches of the compound for preclinical studies.

The biological evaluation of this compound has revealed intriguing properties that underscore its potential as a therapeutic agent. For example, studies have demonstrated its ability to inhibit certain kinases involved in inflammatory pathways, suggesting its potential application in anti-inflammatory therapies. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal human cells, which is a favorable attribute for drug candidates.

Another area of active research is the exploration of 1,3-thiazol-4-ylacetic acid derivatives as modulators of ion channels. Ion channels are critical for various physiological processes, and their dysregulation is implicated in numerous diseases such as epilepsy and chronic pain. The ability of this compound to modulate ion channel activity could pave the way for novel treatments targeting these conditions.

The dimethylpropanamido group attached to the thiazole ring contributes to the compound's lipophilicity, which is an important factor in determining its bioavailability. Enhanced lipophilicity can improve absorption across biological membranes and increase the compound's ability to reach target sites within the body. However, this property must be balanced with hydrophilic features to ensure optimal pharmacokinetics.

In terms of structural modifications, researchers have explored various substitutions on the thiazole ring to optimize biological activity further. For instance, replacing the dimethylpropanamido group with other amide functionalities has been shown to enhance selectivity for specific biological targets. These modifications highlight the versatility of thiazole derivatives as scaffolds for drug design.

Moreover, computational chemistry tools have been employed to predict the binding modes and affinities of 2-(2,2-dimethylpropanamido)-1,3-thiazol-4-ylacetic acid with target proteins. Molecular docking studies have provided insights into how the compound interacts with key residues on protein surfaces, guiding further optimization efforts.

The synthesis and characterization of this compound have also contributed to our understanding of thiazole chemistry. Its preparation involves multi-step reactions that highlight the importance of stereochemistry and regioselectivity in forming complex heterocyclic structures. Such insights are invaluable for designing more efficient synthetic pathways for related compounds.

In conclusion, CAS No. 926230-38-8, or 2-(2,2-dimethylpropanamido)-1,3-thiazol-4-ylacetic acid, represents a compelling example of how structural modifications can lead to compounds with diverse biological activities. With ongoing research into its synthesis methods and biological applications